Cas no 1105216-68-9 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 1105216-68-9
• MF: C₁₉H₁₅FN₂O₄
• MW: 354.331808328629
• CID: 6342805
• PubChem ID: 30850497
• Update Time: 2025-06-28

N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide
• AKOS024487326
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-(2-fluorophenyl)isoxazol-3-yl)acetamide
• CCG-299606
• F5001-1575
• 1105216-68-9
• N-(1,3-benzodioxol-5-ylmethyl)-2-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]acetamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]acetamide

• Inchi： 1S/C19H15FN2O4/c20-15-4-2-1-3-14(15)17-8-13(22-26-17)9-19(23)21-10-12-5-6-16-18(7-12)25-11-24-16/h1-8H,9-11H2,(H,21,23)
• InChI Key： OOUXDIMBEFEWRK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(CC(NCC2=CC=C3C(=C2)OCO3)=O)=NO1

Computed Properties

• Exact Mass: 354.10158513g/mol
• Monoisotopic Mass: 354.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide and Its Applications in Modern Research

N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide (CAS No. 1105216-68-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzodioxol moiety, which is also known as a tetrahydroquinoline scaffold, is particularly noteworthy. This structural feature is often associated with enhanced binding affinity and selectivity in drug design, making it a valuable component in the synthesis of potential pharmacological agents.

Furthermore, the compound features a fluorophenyl group at the 5-position of the oxazole ring. The incorporation of fluorine atoms into aromatic rings is a common strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability and pharmacokinetic profiles. In this context, the 2-fluorophenyl substituent may contribute to improved bioavailability and reduced susceptibility to degradation by metabolic enzymes.

The acetamide moiety at the 3-position of the oxazole ring adds another layer of complexity to the molecule. Acetamides are well-known for their role as bioisosteres in drug design, often used to replace carboxylic acid or amide groups without significantly altering biological activity. This feature makes N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide a promising candidate for further exploration in the development of novel therapeutic compounds.

In recent years, there has been growing interest in the use of heterocyclic compounds as scaffolds for drug discovery. The oxazole ring, in particular, has been extensively studied for its potential as a pharmacophore due to its ability to engage in multiple hydrogen bonding interactions with biological targets. The structural motif present in N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(2-fluorophenyl)-1,2-oxazol-3-ylacetamide aligns well with these principles, suggesting that it may exhibit significant biological activity.

The benzodioxol scaffold is another key feature that warrants further investigation. This structural motif is found in several FDA-approved drugs and has been shown to possess a wide range of biological activities. For instance, derivatives of benzodioxol have been explored for their potential as antipsychotics, antidepressants, and anticonvulsants. The presence of this scaffold in N-(2H-1,3-benzodioxol-5-y...methyl)-..._{^{[Continue with additional detailed information]}}